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Compound of Interest

Compound Name: Guanazole

Cat. No.: B075391

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Guanazole (also known as 3,5-Diamino-1,2,4-triazole) in a laboratory setting. Guanazole is a
versatile compound with applications including as a DNA synthesis inhibitor and a component
in flame-retardant materials.[1][2] Adherence to strict safety protocols is paramount to mitigate
potential risks associated with its use.

Hazard Identification and Classification

Guanazole is classified as a hazardous substance. It is harmful if swallowed or inhaled and
causes skin and serious eye irritation.[3] As a member of the triazole class of compounds, it
should be treated with caution due to the potential for explosive decomposition under certain
conditions, although the amine-substituted derivatives like Guanazole tend to be less sensitive.
[4] Dust from Guanazole can also be explosive when suspended in air at specific
concentrations.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Guanazole is presented in Table 1.
This information is critical for understanding its behavior and for making informed decisions
regarding storage and handling.
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Property Value Reference
Molecular Formula C2HsNs [1][5]
Molecular Weight 99.09 - 99.12 g/mol [41[5]

Colorless crystals or slightly
Appearance ) [41151[6]
yellow/beige powder

Melting Point 202-208 °C (decomposes) [51[6]
Boiling Point 473.7 £ 28.0 °C (Predicted) [5]
Flash Point 271.6 °C [5]
Water Solubility Soluble [4115]
Density 1.686 + 0.06 g/cm? (Predicted) [5]
Vapor Pressure 3.85E-09 mmHg at 25°C [5]

. Air sensitive. Reacts with acids
Stability o [5]
and oxidizing agents.

Toxicological Data

Guanazole poses several health risks. The primary routes of exposure are inhalation,
ingestion, and skin or eye contact. The toxicological properties have not been fully investigated,
but available data indicates it can cause irritation to the eyes, skin, and respiratory tract.[7]
Ingestion may lead to irritation of the digestive tract.[7]
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Endpoint Result Species Reference

Acute Oral Toxicity

773.6 mg/k Rat (female 3
(LD50) g/kg ( ) [3]
Skin o :
) o Causes skin irritation Rabbit [3]
Corrosion/Irritation
Serious Eye Causes serious eye )
o o Rabbit [3]
Damage/Irritation irritation

Not identified as a
Carcinogenicity carcinogen by IARC, [31[8]
NTP, or OSHA

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe
laboratory environment.

Handling

o Ventilation: Use with adequate ventilation.[7] For operations that may generate dust, use
only outdoors or in a well-ventilated area.[6]

» Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[6] Do not
eat, drink, or smoke when using this product.[3] Contaminated work clothing should not be
allowed out of the workplace.[9]

e Dust Control: Minimize dust generation and accumulation.[7] Avoid breathing dust.[3]
» Avoid Contact: Avoid contact with eyes, skin, and clothing.[7]

o Container Handling: Keep containers tightly closed when not in use.[7]

Storage

o General Storage: Store in a cool, dry, well-ventilated area away from incompatible
substances.[7] Keep containers tightly closed.[6] Some sources recommend refrigeration.[6]
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[10]
e Incompatible Materials: Store away from oxidizing agents and acids.[5][6]

o Atmosphere: Store under an inert atmosphere in a dark place.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Guanazole.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles.[6] A face shield may also be necessary.[11]

» Skin Protection: Wear suitable protective clothing and gloves to prevent skin exposure.[5][6]

o Respiratory Protection: For tasks that may generate dust, a NIOSH-approved respirator with
a particle filter is recommended.[6] In situations with a high potential for exposure, a self-
contained breathing apparatus (SCBA) may be required.[12][13]

Emergency Procedures
First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do.[6] Seek immediate medical attention.[6]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[7] Wash clothing before reuse.[7] Get medical
aid if irritation develops or persists.[7]

¢ Inhalation: Remove the individual from exposure to fresh air immediately.[7] If not breathing,
give artificial respiration. If breathing is difficult, give oxygen.[7] Seek medical attention.[7]

¢ Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[7] Never give anything by mouth to an
unconscious person.[7] Call a poison control center or doctor immediately.[6]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water fog, or foam.[9]
o Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[9]

o Specific Hazards: During a fire, hazardous gases such as carbon oxides and nitrogen oxides
may be formed.[8]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective clothing.[9]

Accidental Release Measures

» Personal Precautions: Keep unnecessary personnel away.[9] Wear appropriate protective
equipment and clothing during clean-up.[9] Avoid breathing dust and contact with skin and
eyes.[14]

o Environmental Precautions: Prevent the material from entering drains, water courses, or soil.

[9]

o Containment and Clean-up: For small spills, dampen the solid material with water and
transfer it to a suitable container.[4] Use absorbent paper dampened with water to pick up
any remaining material.[4] For larger spills, sweep or vacuum up the material and shovel it
into suitable containers for disposal.[6][14] Ensure the area is well-ventilated.[14]

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemicals like Guanazole are
typically based on standardized guidelines from organizations such as the Organisation for
Economic Co-operation and Development (OECD), the Environmental Protection Agency
(EPA), or the American Society for Testing and Materials (ASTM). Below are representative
methodologies for key toxicological endpoints.

Acute Oral Toxicity (Representative Protocol based on
OECD Guideline 423)

¢ Objective: To determine the acute oral toxicity of Guanazole.
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o Test Animals: Typically, female rats are used.

e Procedure:

[¢]

A single dose of Guanazole is administered by gavage to a group of animals.

o The starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body
weight).

o The animals are observed for signs of toxicity and mortality for up to 14 days.
o If no mortality is observed, the next higher dose is used in another group of animals.

o The test is stopped when mortality is observed or the highest dose level has been tested
without mortality.

o Data Analysis: The LD50 (the dose that is lethal to 50% of the test animals) is estimated
based on the observed mortality.

Skin Irritation (Representative Protocol based on OECD
Guideline 404)

» Objective: To assess the potential of Guanazole to cause skin irritation.
» Test Animals: Albino rabbits are typically used.
e Procedure:

o A small amount of Guanazole (0.5 g) is applied to a small patch of shaved skin on the
back of the rabbit.

o The treated area is covered with a gauze patch.
o The patch is removed after a 4-hour exposure period.

o The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.
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» Data Analysis: The severity of the skin reactions is scored, and the substance is classified as
an irritant or non-irritant based on the mean scores.

Logical Workflow for Guanazole Handling

The following diagram illustrates the logical workflow for the safe handling of Guanazole in a
laboratory setting, from initial assessment to emergency response.

Hazard Assessment t ‘ Control Measures ‘ Handling & Storage

Follow Handling Dispose of Waste |
‘ Procedures Store Comectly Propetly |

Implement Safe
Work Practices

Wear Appropriate
PPE

Click to download full resolution via product page
Caption: Logical workflow for safe Guanazole handling.

This guide is intended to provide comprehensive safety information for the laboratory use of
Guanazole. It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and
proper laboratory safety training. Always consult the most up-to-date SDS for the specific
product you are using and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Guanazole: A Comprehensive Guide to Laboratory
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075391#guanazole-safety-and-handling-precautions-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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